Cas no 1368551-61-4 (3-(5-chloro-2-fluorophenyl)butan-1-amine)

• Product Name: 3-(5-chloro-2-fluorophenyl)butan-1-amine
• CAS No: 1368551-61-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 6295587
• PubChem ID: 82491547
• Update Time: 2025-05-28

3-(5-chloro-2-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)butan-1-amine
• 1368551-61-4
• EN300-1965913

• Inchi： 1S/C10H13ClFN/c1-7(4-5-13)9-6-8(11)2-3-10(9)12/h2-3,6-7H,4-5,13H2,1H3
• InChI Key： OSHNAWQUQNISRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C)CCN)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(5-chloro-2-fluorophenyl)butan-1-amine

Comprehensive Overview of 3-(5-chloro-2-fluorophenyl)butan-1-amine (CAS No. 1368551-61-4): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-(5-chloro-2-fluorophenyl)butan-1-amine (CAS No. 1368551-61-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its chloro-fluorophenyl moiety and butan-1-amine chain, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(5-chloro-2-fluorophenyl)butan-1-amine", "CAS 1368551-61-4 applications", and "fluorophenyl amine derivatives", reflecting its relevance in modern scientific inquiries.

The molecular structure of 3-(5-chloro-2-fluorophenyl)butan-1-amine combines a halogen-substituted aromatic ring with an aliphatic amine, making it a valuable building block for drug discovery. Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of such compounds in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its chloro and fluoro substituents enhance metabolic stability, a critical factor in medicinal chemistry optimization.

From a synthetic perspective, CAS 1368551-61-4 is often explored via Pd-catalyzed cross-coupling or reductive amination protocols. These methods align with the growing demand for green chemistry and sustainable synthesis, topics frequently queried in academic and industrial forums. The compound’s logP and pKa values further make it a candidate for central nervous system (CNS) drug development, a hot topic in neuropharmacology research.

Beyond pharmaceuticals, 3-(5-chloro-2-fluorophenyl)butan-1-amine finds utility in material science, particularly in the design of fluorescent probes and liquid crystals. Its aromatic-amine hybrid structure enables tunable electronic properties, appealing to researchers investigating organic electronics and optoelectronic devices. Searches for "amine-based functional materials" and "halogenated phenyl amines" underscore this interdisciplinary interest.

Quality control and analytical characterization of CAS 1368551-61-4 typically involve HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. The compound’s stability under various pH conditions and thermal profiles is also a recurring subject in formulation studies, addressing queries like "amine degradation pathways" and "storage recommendations for fluorophenyl compounds".

In conclusion, 3-(5-chloro-2-fluorophenyl)butan-1-amine (CAS No. 1368551-61-4) exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its applications span drug discovery, material engineering, and analytical science, resonating with current trends in precision medicine and smart materials. As research evolves, this compound will likely remain a focal point for innovations addressing global health and technological challenges.